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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008 Get Quote

An In-depth Technical Guide to the Physical Properties of N,N-Dimethyl-4-nitrosoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Dimethyl-4-nitrosoaniline is an aromatic organic compound with significant applications

in chemical synthesis and industrial processes. A thorough understanding of its physical

properties is paramount for its effective and safe utilization in research and development. This

technical guide provides a comprehensive overview of the key physical and spectral properties

of N,N-Dimethyl-4-nitrosoaniline. Detailed experimental protocols for the determination of

these properties are also presented to ensure accurate and reproducible results in a laboratory

setting.
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Identifier Value

IUPAC Name N,N-Dimethyl-4-nitrosoaniline

Synonyms
4-Nitroso-N,N-dimethylaniline, p-

Nitrosodimethylaniline[1][2]

CAS Number 138-89-6[1]

Molecular Formula C₈H₁₀N₂O[1]

Molecular Weight 150.18 g/mol [1]

Chemical Structure ONC₆H₄N(CH₃)₂

Physical Properties
The physical characteristics of N,N-Dimethyl-4-nitrosoaniline are crucial for its handling,

storage, and application. These properties are summarized in the table below.

Property Value Source

Appearance

Green to dark green or yellow

crystalline solid, powder, or

chunks.[1]

Visual Inspection

Melting Point

85 - 87 °C.[1][3][4] Other

sources report ranges up to

92.5-93.5 °C.

Capillary Melting Point Method

Boiling Point
~271.72 °C (rough estimate)[4]

[5]
Distillation

Density 1.15 g/cm³ at 20 °C[4][6] Pycnometry

Solubility

Insoluble in water.[7] Soluble in

alcohol, ether, chloroform, and

methanol.[4][5][7]

Solubility Test

Water Solubility 1370 mg/L[8] Gravimetric Analysis

Ethanol Solubility 5% (w/v)[3] Gravimetric Analysis
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Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of N,N-
Dimethyl-4-nitrosoaniline.

Spectroscopic Technique Data

UV-Vis Spectroscopy
Maximum Absorption (λmax) in Alcohol: 234 nm,

273 nm, 305 nm, 314 nm.

Infrared (IR) Spectroscopy

IR spectral data is available and can be

referenced in the Sadtler Research Laboratories

Prism Collection (IR: 5891).

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR spectral data is available and can be

referenced in the Sadtler Research Laboratories

Spectral Collection (NMR: 6829).

Mass Spectrometry
GC-MS data is available, indicating a molecular

weight consistent with its chemical formula.

Experimental Protocols
Detailed methodologies for determining the key physical properties of N,N-Dimethyl-4-
nitrosoaniline are provided below.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid N,N-Dimethyl-4-
nitrosoaniline transitions to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer
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Mortar and pestle

Procedure:

A small amount of dry N,N-Dimethyl-4-nitrosoaniline is finely ground using a mortar and

pestle.

The open end of a capillary tube is tapped into the powdered sample to pack a small amount

(1-2 mm in height) of the compound into the sealed end.

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.

The thermometer and capillary tube assembly are placed in the heating block or oil bath of

the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the entire sample has completely melted is recorded as the

completion of melting. The recorded range is the melting point of the sample.

Solubility Determination (Qualitative)
Objective: To determine the solubility of N,N-Dimethyl-4-nitrosoaniline in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, ethanol, ether, chloroform, methanol)

Procedure:
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Approximately 10-20 mg of N,N-Dimethyl-4-nitrosoaniline is placed into a series of clean,

dry test tubes.

To each test tube, 1 mL of a different solvent is added.

The test tubes are agitated (e.g., by flicking or using a vortex mixer) for 1-2 minutes to

facilitate dissolution.

The mixture is observed to determine if the solid has dissolved completely.

If the solid dissolves, it is reported as "soluble." If it does not dissolve, it is reported as

"insoluble." If a portion dissolves, it can be noted as "sparingly soluble."

UV-Vis Spectroscopy
Objective: To obtain the ultraviolet-visible absorption spectrum of N,N-Dimethyl-4-
nitrosoaniline and determine its wavelength of maximum absorbance (λmax).

Apparatus:

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Spectroscopic grade solvent (e.g., ethanol)

Procedure:

A dilute stock solution of N,N-Dimethyl-4-nitrosoaniline is prepared by accurately weighing

a small amount of the compound and dissolving it in a known volume of the chosen solvent

(e.g., ethanol) in a volumetric flask.

A cuvette is filled with the pure solvent to be used as a reference (blank).

The spectrophotometer is calibrated with the blank cuvette across the desired wavelength

range (typically 200-800 nm).
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The blank cuvette is replaced with a cuvette containing the sample solution.

The absorbance spectrum of the sample is recorded.

The wavelengths at which maximum absorbance occurs (λmax) are identified from the

spectrum.

Visualizations
Experimental Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
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Safety and Handling
N,N-Dimethyl-4-nitrosoaniline is a chemical that should be handled with care. It is classified

as acutely toxic if swallowed and can cause skin and eye irritation.[9][10] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. All work should be conducted in a well-ventilated area or a

chemical fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[2]

[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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